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Compound of Interest

Compound Name: PD 135158

CAS No.: 130285-87-9

Cat. No.: B1139079

Get Quote

Executive Summary
PD 135158 is a potent, selective antagonist of the CCK-B receptor (IC₅₀ ~2.8 nM),

distinguishing it from non-selective agents like proglumide. In mouse behavioral models, it

exhibits a bell-shaped dose-response curve, necessitating precise dosage optimization. It is

primarily used to block the anxiogenic effects of endogenous cholecystokinin (CCK-4/CCK-8)

and has shown efficacy in preventing the development of morphine tolerance and withdrawal

symptoms.
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Parameter Recommended Range Optimal Starting Point

Anxiolytic Dose 0.001 – 0.1 mg/kg 0.01 mg/kg

Morphine Withdrawal 0.01 – 1.0 mg/kg 0.1 mg/kg

Route
Subcutaneous (s.c.) or

Intraperitoneal (i.p.)[1]

s.c.[2][3][4] (preferred for

kinetics)

Pretreatment Time 30 – 60 minutes 40 minutes

Vehicle
5-10% DMSO + 1-5% Tween

80 + Saline
See Protocol Below

Pharmacology & Mechanism of Action
PD 135158 functions by competitively blocking CCK-B receptors, which are densely expressed

in the amygdala, hippocampus, and cortex. Activation of these receptors by CCK-4 typically

triggers panic and anxiety-like behaviors. By antagonizing this pathway, PD 135158 exerts an

anxiolytic effect without the sedation often seen with benzodiazepines.

Mechanism: CCK-B Signaling Blockade
The following diagram illustrates the signaling cascade blocked by PD 135158.
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Caption: PD 135158 prevents CCK-induced anxiety by blocking the Gq-coupled CCK-B

receptor pathway.
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Formulation & Handling
PD 135158 is a peptoid/small molecule with limited aqueous solubility. Improper solubilization

can lead to precipitation in vivo, causing erratic behavioral data.

Vehicle Preparation Protocol
Target Concentration: 0.1 mg/mL (allows injection of 10 mL/kg for a 1 mg/kg dose).

Stock Solution (100x): Dissolve 10 mg of PD 135158 in 1 mL of 100% DMSO.

Storage: Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.

Working Solution (Injection Ready):

Take 100 µL of Stock Solution.

Add 50 µL Tween 80 (mix well).

Slowly add 850 µL of warm sterile saline (0.9% NaCl) while vortexing.

Final Composition: 10% DMSO / 5% Tween 80 / 85% Saline.[5]

Control Vehicle: Prepare the exact same mixture without the drug for control animals.

Experimental Protocols
Protocol A: Anxiolytic Assessment (Elevated Plus Maze)
This protocol is designed to detect the anxiolytic effects of PD 135158. Note that high doses

(>1 mg/kg) may lose efficacy due to non-specific effects or receptor desensitization (bell-

shaped curve).

Subjects: Male C57BL/6J mice (8–12 weeks). Groups: Vehicle, 0.001 mg/kg, 0.01 mg/kg, 0.1

mg/kg (n=8-10 per group).

Habituation: Handle mice for 3 days prior to testing to reduce baseline stress.

Administration: Inject PD 135158 (s.c.) 40 minutes prior to testing.
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Testing:

Place mouse in the center zone of the Elevated Plus Maze (EPM) facing an open arm.

Record behavior for 5 minutes.

Analysis: Calculate % Time in Open Arms and % Open Arm Entries.

Success Criteria: Significant increase in open arm time vs. vehicle without a decrease in

total distance traveled (sedation).

Protocol B: Morphine Withdrawal/Tolerance Study
CCK-B antagonists can potentiate opioid analgesia and prevent the "anti-analgesic" adaptions

that lead to tolerance.

Workflow:

Induction (Days 1-5): Administer Morphine (10 mg/kg, s.c.) twice daily.

Intervention: Co-administer PD 135158 (0.01 - 0.1 mg/kg, s.c.) with every morphine injection.

Challenge (Day 6):

Test 1 (Tolerance): Administer Morphine alone. Measure analgesia (Tail Flick/Hot Plate).

Expectation: PD 135158 group retains analgesic efficacy.

Test 2 (Withdrawal): Administer Naloxone (1 mg/kg).[6] Measure jumping, wet dog shakes,

and weight loss. Expectation: PD 135158 group shows reduced withdrawal signs.

Experimental Workflow Diagram
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Caption: Step-by-step workflow for evaluating PD 135158 in anxiety and withdrawal models.

Troubleshooting & Optimization
Issue Probable Cause Solution

No Effect Observed
Dose too high (Bell-shaped

curve)

Reduce dose to 0.001 mg/kg.

CCK antagonists often lose

efficacy at high doses.

Precipitation at Injection Poor solubility

Increase DMSO to 10% or

warm the solution to 37°C

before injection.

Sedation Off-target effects

Verify locomotor activity in an

Open Field Test. PD 135158

should not be sedative.

High Variability Stress-induced CCK release

Ensure minimal handling

stress immediately before the

T-40 min injection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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